(2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide

• IUPAC Name: (2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide
• InChI: InChI=1S/C22H24N4O2/c1-16(28-19-13-17-7-2-3-9-20(17)24-15-19)22(27)25-14-18-8-6-10-23-21(18)26-11-4-5-12-26/h2-3,6-10,13,15-16H,4-5,11-12,14H2,1H3,(H,25,27)/t16-/m0/s1
• InChI Key: LAKHNYWKUIOBAS-INIZCTEOSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)N2CCCC2)OC3=CC4=CC=CC=C4N=C3
• Isomeric SMILES: C[C@@H](C(=O)NCC1=C(N=CC=C1)N2CCCC2)OC3=CC4=CC=CC=C4N=C3
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

(2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The mechanism of action of ((2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide involves the inhibition of specific enzymes and receptors in the body. It has been found to inhibit the activity of protein kinase C, which is involved in cell growth and proliferation. Additionally, it has been shown to bind to and activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of lipid metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
(this compound)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of reactive oxygen species (ROS) in cells. Additionally, it has been found to improve insulin sensitivity and reduce blood glucose levels in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using ((2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide in lab experiments is its ability to selectively target specific enzymes and receptors, which can lead to more precise results. Additionally, it has been found to have low toxicity and is well-tolerated in animal models. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research and development of ((2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide. One area of interest is its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes. Additionally, it may be useful in the development of new cancer therapies and the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

The synthesis of ((2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for synthesizing this compound is the Mannich reaction, which involves the condensation of an amine, an aldehyde, and a ketone in the presence of a base catalyst. Other methods include the use of metal catalysts or enzymes.

Scientific Research Applications

((2S)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide)-N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-quinolin-3-yloxypropanamide has been found to have potential applications in medical research. It has been studied for its ability to inhibit the growth of cancer cells, particularly in breast cancer and melanoma. Additionally, it has been shown to have anti-inflammatory properties and may be useful in the treatment of diseases such as rheumatoid arthritis and multiple sclerosis.